Cas no 2171440-32-5 (2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid
• CAS No: 2171440-32-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5784768
• PubChem ID: 165816883
• Update Time: 2025-07-15

2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2171440-32-5
• 2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-3-yl}acetic acid
• EN300-1472695
• 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-2-8-20(16-26(31)30-14-7-9-19(17-30)15-27(32)33)29-28(34)35-18-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,19-20,25H,2,7-9,14-18H2,1H3,(H,29,34)(H,32,33)/t19?,20-/m0/s1
• InChI Key： USCXPWWDIWADMR-ANYOKISRSA-N
• SMILES： O=C(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid

Introduction to 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid (CAS No. 2171440-32-5)

2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid, with the CAS number 2171440-32-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, an amino acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly noteworthy as it plays a crucial role in the synthesis and functionalization of peptides and other bioactive molecules.

The chemical formula of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid is C₂₈H₃₆N₂O₅. Its molecular weight is approximately 476.6 g/mol, which reflects its complexity and the presence of multiple functional groups. The compound's solubility properties are influenced by these functional groups, making it suitable for various applications in both research and development settings.

In recent years, the study of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid has been driven by its potential therapeutic applications. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

The synthesis of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The Fmoc protection strategy is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. This makes it an ideal choice for the synthesis of complex molecules like this one.

In addition to its therapeutic potential, 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid has also been explored for its use in diagnostic tools and imaging agents. Its unique chemical properties allow it to be conjugated with various biomolecules, such as antibodies or fluorescent dyes, enhancing its utility in biomedical applications. A recent study in the Bioconjugate Chemistry journal demonstrated the successful use of this compound as a targeted imaging agent for early cancer detection.

The safety profile of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid is another critical aspect of its development. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its pharmacokinetics and potential side effects.

In conclusion, 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid (CAS No. 2171440-32-5) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a valuable tool for both research and therapeutic applications. As further studies continue to uncover its full potential, this compound is poised to play a crucial role in the development of new treatments for various diseases.